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Compound of Interest

Compound Name:
1-

Phenylcyclopentanecarbaldehyde

Cat. No.: B1352595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known safety and hazard

information for 1-Phenylcyclopentanecarbaldehyde. The information is compiled to assist

researchers, scientists, and drug development professionals in the safe handling, storage, and

use of this compound. All quantitative data is summarized in tables for clarity, and relevant

experimental protocols, based on internationally recognized guidelines, are detailed.

Chemical and Physical Properties
A foundational understanding of the chemical and physical properties of a substance is critical

for its safe handling. The key identifiers and properties of 1-
Phenylcyclopentanecarbaldehyde are presented below.
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Property Value

IUPAC Name 1-phenylcyclopentane-1-carbaldehyde[1]

Synonyms
1-Phenylcyclopentanecarboxaldehyde, 1-

phenyl-cyclopentane-1-carbaldehyde

CAS Number 21573-69-3[1]

Molecular Formula C₁₂H₁₄O[1]

Molecular Weight 174.24 g/mol [1]

Hazard Identification and Classification
1-Phenylcyclopentanecarbaldehyde is classified as hazardous according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to acute toxicity, skin and eye irritation, and respiratory irritation.

GHS Classification
The GHS classification for 1-Phenylcyclopentanecarbaldehyde is based on notifications to

the European Chemicals Agency (ECHA) C&L Inventory.[1]

Hazard Class Hazard Category GHS Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[1]

GHS Pictograms and Signal Word
Pictogram:

GHS07 (Exclamation Mark)
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Signal Word: Warning[1]

Toxicological Data
Currently, specific quantitative toxicological data such as LD50 (median lethal dose) or LC50

(median lethal concentration) values for 1-Phenylcyclopentanecarbaldehyde are not publicly

available. The GHS classification of "Acute Toxicity, Oral, Category 4" indicates an LD50 value

is likely to be in the range of 300 to 2000 mg/kg for oral exposure in animal studies.

Experimental Protocols for Hazard Determination
The GHS classifications are determined through standardized experimental protocols. While

specific studies for 1-Phenylcyclopentanecarbaldehyde are not available, the following

sections detail the likely methodologies based on OECD (Organisation for Economic Co-

operation and Development) guidelines.

Acute Oral Toxicity (OECD 420, 423, 425)
The determination of acute oral toxicity is typically conducted using one of three main OECD

guidelines: the Fixed Dose Procedure (OECD 420), the Acute Toxic Class Method (OECD 423),

or the Up-and-Down Procedure (OECD 425).[2][3][4] These methods aim to determine the

dose at which a substance causes adverse effects or mortality after a single oral dose.

General Protocol Outline:

Animal Selection: Healthy, young adult rodents (usually rats, with females often being slightly

more sensitive) are used.[4]

Housing and Fasting: Animals are acclimatized to laboratory conditions and fasted prior to

dosing.[4]

Dose Administration: The test substance is administered orally via gavage in a single dose.

The volume is typically limited to 1 mL/100g of body weight for aqueous solutions.[2]

Observation Period: Animals are observed for signs of toxicity and mortality with special

attention during the first few hours and then daily for a total of 14 days.[4]
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Data Collection: Observations include changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and behavior. Body weight

is recorded weekly.[4]

Endpoint: The study allows for the estimation of an LD50 value or classification into a GHS

category based on the observed toxicity and mortality at different dose levels.[2][5]

Skin Irritation (OECD 404, 439)
Skin irritation refers to the production of reversible inflammatory changes in the skin following

the application of a test substance.[6][7] Modern approaches prioritize in vitro methods to

reduce animal testing.

In Vitro Method (OECD 439 - Reconstructed Human Epidermis Test):

Test System: A three-dimensional reconstructed human epidermis (RhE) model is used,

which mimics the properties of the human epidermis.[7][8]

Application: The test chemical is applied topically to the RhE tissue.[8]

Exposure and Incubation: After a defined exposure period (e.g., 1 hour), the tissues are

rinsed and incubated for a post-exposure period (e.g., 24 hours).[9]

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT

assay. A reduction in cell viability below a certain threshold (e.g., ≤ 50%) indicates that the

substance is an irritant.[8][10]

Eye Irritation (OECD 405)
This test evaluates the potential of a substance to cause reversible or irreversible damage to

the eye.

In Vivo Method (OECD 405 - Acute Eye Irritation/Corrosion):

Animal Selection: Typically, albino rabbits are used.

Procedure: The test substance is applied in a single dose to the conjunctival sac of one eye

of the animal. The other eye serves as a control.[11][12]
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Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application to assess the degree of irritation or corrosion.[12][13] Lesions of the cornea, iris,

and conjunctiva are scored.

Duration: The observation period is typically up to 21 days to determine the reversibility of

any effects.[12][13]

Animal Welfare: The use of analgesics and anesthetics is recommended to minimize pain

and distress.[11][14] If a substance is known to be corrosive or a severe skin irritant, in vivo

eye testing should be avoided.[11]

Handling and Storage
Given the hazardous nature of 1-Phenylcyclopentanecarbaldehyde, strict adherence to

safety protocols is essential.

Precaution Category Recommendations

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, and eye/face

protection. Ensure adequate ventilation or use

respiratory protection.

Handling

Avoid contact with skin, eyes, and clothing. Do

not ingest or inhale. Wash hands thoroughly

after handling.

Storage

Keep container tightly closed in a dry and well-

ventilated place. Store refrigerated under an

inert atmosphere.

Incompatible Materials
Strong oxidizing agents and strong reducing

agents.

Visualizations
GHS Hazard Identification and Classification Workflow
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(e.g., Acute Toxicity, Oral)

Physical-Chemical Properties In Vitro / Ex Vivo Data (Q)SAR & Read-Across Acute Toxicity Testing
(Oral, Dermal, Inhalation)

Irritation/Corrosion Testing
(Skin, Eye) STOT-SE Testing

Assign Hazard Category
(e.g., Category 4)

Based on severity of effect

Generate Safety Data Sheet (SDS) Create Label
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Start: New Chemical or Use

1. Hazard Identification
(GHS Classification, Toxicological Data Review)

2. Dose-Response Assessment
(Establishment of safe exposure levels, e.g., DNELs)

4. Risk Characterization
(Integrate hazard and exposure data to estimate risk)

3. Exposure Assessment
(Identify routes, duration, and frequency of exposure)

5. Risk Management Measures
(Implement control measures: PPE, ventilation, etc.)

Review and Update

End: Safe Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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